N-{[2-(dimethylamino)-3-pyridinyl]methyl}-3-(2-furyl)propanamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-3-(furan-2-yl)propanamide
• InChI: InChI=1S/C15H19N3O2/c1-18(2)15-12(5-3-9-16-15)11-17-14(19)8-7-13-6-4-10-20-13/h3-6,9-10H,7-8,11H2,1-2H3,(H,17,19)
• InChI Key: HEJMDSLDHNFCKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)CCC2=CC=CO2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions that provide insights into potential synthesis pathways for N-{[2-(dimethylamino)-3-pyridinyl]methyl}-3-(2-furyl)propanamide. For instance, synthesis pathways often involve palladium-catalyzed Suzuki coupling, halogenated hydrocarbon amination reactions, and specific conditions that favor the formation of desired products while minimizing side reactions (Kumar et al., 2003).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-{[2-(dimethylamino)-3-pyridinyl]methyl}-3-(2-furyl)propanamide has been extensively studied using techniques such as X-ray crystallography, density functional theory (DFT), and spectroscopic methods (FT-IR, FT-Raman, NMR, UV-Visible). These analyses reveal the conformation, bond lengths, angles, and the distribution of electron density across the molecule, providing insights into the molecular structure and stability of the compound (Aayisha et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of compounds structurally similar to N-{[2-(dimethylamino)-3-pyridinyl]methyl}-3-(2-furyl)propanamide is influenced by their molecular structure. Studies on related compounds highlight various reactions, including acylation under base-free conditions, and reactions with nucleophiles and active methylene compounds. These reactions are crucial for understanding the chemical behavior and potential applications of N-{[2-(dimethylamino)-3-pyridinyl]methyl}-3-(2-furyl)propanamide (Liu et al., 2014).